Cas no 98420-62-3 (Benzene,1,2,3-trichloro-4-(methylthio)-)
98420-62-3 structure
Product Name:Benzene,1,2,3-trichloro-4-(methylthio)-
CAS No:98420-62-3
MF:C7H5Cl3S
MW:227.538597822189
CID:817422
PubChem ID:176723
Update Time:2025-04-19
Benzene,1,2,3-trichloro-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trichloro-4-(methylthio)-
- 1,2,3-trichloro-4-methylsulfanylbenzene
- 2,3,4-Trichlorothioanisole
- DTXSID60243572
- 98420-62-3
- Benzene, 1,2,3-trichloro-4-(methylthio)-
-
- Inchi: 1S/C7H5Cl3S/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
- InChI Key: MVUHDEFEIKWDGU-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1SC)Cl)Cl
Computed Properties
- Exact Mass: 225.918
- Monoisotopic Mass: 225.918
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.47
- Boiling Point: 277.2°Cat760mmHg
- Flash Point: 118.2°C
- Refractive Index: 1.617
Benzene,1,2,3-trichloro-4-(methylthio)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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